![molecular formula C13H18ClNO B1318315 2-Chloro-5-methylphenyl 3-piperidinylmethyl ether CAS No. 883517-41-7](/img/structure/B1318315.png)
2-Chloro-5-methylphenyl 3-piperidinylmethyl ether
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Overview
Description
2-Chloro-5-methylphenyl 3-piperidinylmethyl ether is a chemical compound with the molecular formula C13H18ClNO and a molecular weight of 239.74 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a chloro-methylphenyl group attached to a piperidinylmethyl ether group . The exact spatial arrangement of these groups would depend on the specific synthesis process and the conditions under which the compound is stored and used.Scientific Research Applications
Synthesis and Molecular Transformations
- Synthesis of 1-Arylpiperidin-4-ols: This compound is involved in the synthesis of various arylpiperidin-4-ols, including those with chlorophenyl groups, demonstrating its utility in chemical synthesis (Reese & Thompson, 1988).
- Formation of Pyrazolone Derivatives: It plays a role in forming ether linkages in the synthesis of pyrazolone derivatives, which are studied for their biological activities (Naik & Malik, 2010).
- Friedel-Crafts Type Reactions: Used in reactions involving active aromatic compounds, showcasing its reactivity in organic synthesis (Sone et al., 1986).
Involvement in Specific Chemical Processes
- Isopropylation Processes: Utilized in the isopropylation of m-cresol, indicating its application in detailed organic reactions and molecular transformations (Umamaheswari et al., 2002).
- Phytotoxic Studies: Involved in phytotoxic studies, particularly in the context of peroxidizing herbicides and their light-dependent action (Lambert & Böger, 1984).
Chemical Reactions and Structural Analysis
- Chemical Synthesis and Activity Studies: Used in the synthesis of compounds with potential antimicrobial activity, demonstrating its role in medicinal chemistry (Singh et al., 2010).
- Investigations into Molecular Structure: A key component in synthesizing certain molecular structures stabilized by hydrogen bonding, indicating its significance in structural chemistry (Khan et al., 2013).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-[(2-chloro-5-methylphenoxy)methyl]piperidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO/c1-10-4-5-12(14)13(7-10)16-9-11-3-2-6-15-8-11/h4-5,7,11,15H,2-3,6,8-9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUVWKCRPRNFWPO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Cl)OCC2CCCNC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.